Cas no 53992-24-8 (phenyl 2-oxo-2H-chromene-3-carboxylate)
53992-24-8 structure
Product Name:phenyl 2-oxo-2H-chromene-3-carboxylate
CAS No:53992-24-8
MF:C16H10O4
MW:266.248204708099
CID:1587193
PubChem ID:40956
Update Time:2025-04-21
phenyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- phenyl 2-oxo-2H-chromene-3-carboxylate
- 2H-1-benzopyran-3-carboxylic acid, 2-oxo-, phenyl ester
- phenyl 2-oxochromene-3-carboxylate
- 4-18-00-05571 (Beilstein Handbook Reference)
- NCGC00246608-01
- IFLab1_003336
- DTXSID30202297
- 53992-24-8
- Z28228590
- F0777-0623
- BDBM23561
- Phenyl coumarin-3-carboxylate
- NCGC00246608-02
- BRN 0224490
- HMS1421H14
- SR-01000396374
- NSC-716534
- SMR000323400
- 2-Oxo-2H-1-benzopyran-3-carboxylic acid phenyl ester
- HMS2729G06
- EU-0034342
- NSC716534
- 3-Carboxylate-coumarin deriv., 1
- Oprea1_139307
- SCHEMBL15842719
- MLS000679003
- AB00579337-07
- CHEMBL446216
- SR-01000396374-1
- Oprea1_274420
- AKOS001268563
-
- Inchi: 1S/C16H10O4/c17-15(19-12-7-2-1-3-8-12)13-10-11-6-4-5-9-14(11)20-16(13)18/h1-10H
- InChI Key: OZSQFAOGBXJZMW-UHFFFAOYSA-N
- SMILES: O1C(C(C(=O)OC2C=CC=CC=2)=CC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 266.0579
- Monoisotopic Mass: 266.057909
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 3.5
Experimental Properties
- Density: 1.343
- Boiling Point: 471.7°C at 760 mmHg
- Flash Point: 247.8°C
- Refractive Index: 1.63
- PSA: 52.6
phenyl 2-oxo-2H-chromene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0777-0623-2μmol |
phenyl 2-oxo-2H-chromene-3-carboxylate |
53992-24-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0777-0623-1mg |
phenyl 2-oxo-2H-chromene-3-carboxylate |
53992-24-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0777-0623-2mg |
phenyl 2-oxo-2H-chromene-3-carboxylate |
53992-24-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
phenyl 2-oxo-2H-chromene-3-carboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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